E3 ligase Ligand-Linker Conjugates 12
E3 ligase Ligand-Linker Conjugates 12
E3 ligase Ligand-Linker Conjugates 12 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology.
Brand Name:
Vulcanchem
CAS No.:
1797406-80-4
VCID:
VC0006861
InChI:
InChI=1S/C30H43N7O7S/c1-20-26(45-19-33-20)22-7-5-21(6-8-22)16-32-28(40)24-15-23(38)17-37(24)29(41)27(30(2,3)4)35-25(39)18-44-14-13-43-12-11-42-10-9-34-36-31/h5-8,19,23-24,27,38H,9-18H2,1-4H3,(H,32,40)(H,35,39)/t23-,24+,27-/m1/s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCOCCN=[N+]=[N-])O
Molecular Formula:
C₃₀H₄₃N₇O₇S
Molecular Weight:
645.77
E3 ligase Ligand-Linker Conjugates 12
CAS No.: 1797406-80-4
Inhibitors
VCID: VC0006861
Molecular Formula: C₃₀H₄₃N₇O₇S
Molecular Weight: 645.77
| CAS No. | 1797406-80-4 |
|---|---|
| Product Name | E3 ligase Ligand-Linker Conjugates 12 |
| Molecular Formula | C₃₀H₄₃N₇O₇S |
| Molecular Weight | 645.77 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-[[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C30H43N7O7S/c1-20-26(45-19-33-20)22-7-5-21(6-8-22)16-32-28(40)24-15-23(38)17-37(24)29(41)27(30(2,3)4)35-25(39)18-44-14-13-43-12-11-42-10-9-34-36-31/h5-8,19,23-24,27,38H,9-18H2,1-4H3,(H,32,40)(H,35,39)/t23-,24+,27-/m1/s1 |
| Standard InChIKey | MZOMHQGOVGODTD-ONBPZOJHSA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCOCCN=[N+]=[N-])O |
| Description | E3 ligase Ligand-Linker Conjugates 12 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology. |
| Reference | [1]. WO/2016/146985A1[2]. Zengerle M, et al. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. ACS Chem Biol. 2015 Aug 21;10(8):1770-7. |
| PubChem Compound | 122539916 |
| Last Modified | Nov 26 2021 |
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